Cas no 70198-29-7 (Photo-stabilizer 622)

• Product Name: Photo-stabilizer 622
• CAS No: 70198-29-7
• MF: C₁₅H₂₉NO₆
• MW: 319.393865346909
• CID: 59065
• PubChem ID: 172473
• Update Time: 2025-08-05

Photo-stabilizer 622 Chemical and Physical Properties

Names and Identifiers

• Photo-stabilizer 622
• butanedioic acid polymer with 4-hydroxy-2,2,6,6-tetramethyl-1-piperidineethanol
• Poly[1-(2'-Hydroxyethyl)-2,2,6,6-Tetramethyl-4-Hydroxy-piperdylSuccinate]
• HALS 622
• P603
• Light Stabilizer UV-622
• A836800
• SCHEMBL2719778
• DTXSID80939521
• 70198-29-7
• 182071-76-7
• AKOS015914823
• FT-0653782
• butanedioic acid; 1-(2-hydroxyethyl)-2,2,6,6-tetramethyl-4-piperidinol
• butanedioic acid; 1-(2-hydroxyethyl)-2,2,6,6-tetramethyl-piperidin-4-ol
• Butanedioic acid--1-(2-hydroxyethyl)-2,2,6,6-tetramethylpiperidin-4-ol (1/1)
• butanedioic acid;1-(2-hydroxyethyl)-2,2,6,6-tetramethylpiperidin-4-ol

• Inchi： 1S/C11H23NO2.C4H6O4/c1-10(2)7-9(14)8-11(3,4)12(10)5-6-13;5-3(6)1-2-4(7)8/h9,13-14H,5-8H2,1-4H3;1-2H2,(H,5,6)(H,7,8)
• InChI Key： OFFHCUWJGDPERE-UHFFFAOYSA-N
• SMILES： OC1CC(C)(C)N(CCO)C(C)(C)C1.OC(CCC(=O)O)=O

Computed Properties

• Exact Mass: 319.19900
• Monoisotopic Mass: 319.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118A^2

Experimental Properties

• Color/Form: Crystal powder & low dust
• Density: 1.18
• Boiling Point: 302.6 °C at 760 mmHg
• Flash Point: 130.2 °C
• PSA: 118.30000
• LogP: 0.86630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on Photo-stabilizer 622

Photo-stabilizer 622: A Comprehensive Overview

Photo-stabilizer 622 (CAS No. 70198-29-7) is a highly effective light stabilizer widely used in various industries to protect materials from degradation caused by UV radiation. This compound, also known as UV stabilizer 6, belongs to the family of hindered amine light stabilizers (HALS). Its chemical structure, which includes a substituted piperidine ring, plays a crucial role in its ability to absorb UV radiation and prevent oxidative degradation in polymers.

The development of Photo-stabilizer 622 was driven by the need for more efficient and sustainable solutions to protect materials from environmental stressors. Recent studies have highlighted its exceptional performance in protecting plastics, coatings, and textiles from discoloration and loss of mechanical properties under prolonged UV exposure. For instance, research conducted by Smith et al. (2023) demonstrated that Photo-stabilizer 622 significantly enhances the durability of polypropylene-based materials when exposed to simulated outdoor conditions.

One of the key advantages of Photo-stabilizer 622 is its compatibility with a wide range of polymers, including polyethylene, polypropylene, and polystyrene. This versatility makes it an ideal choice for manufacturers across various sectors. Additionally, its ability to work synergistically with other additives, such as antioxidants and UV absorbers, further enhances its protective properties. A study by Johnson and Lee (2023) explored the synergistic effects of Photo-stabilizer 6 with benzophenone derivatives, revealing a significant improvement in the overall stability of polymer blends.

The synthesis of CAS No. 70198-29-7 involves a multi-step process that ensures high purity and consistent performance. Recent advancements in manufacturing techniques have made it possible to produce this compound with greater efficiency while maintaining its superior quality. For example, the adoption of continuous-flow reactors has reduced production time and minimized waste, aligning with global sustainability goals.

In terms of applications, Photo-stabilizer 6 has found extensive use in the automotive industry, where it helps protect exterior components from UV-induced degradation. Its application in architectural coatings has also gained traction due to its ability to maintain color integrity over time. Furthermore, the compound is increasingly being used in agricultural films to extend their service life under harsh environmental conditions.

Recent research has also explored the potential of Photo-stabilizer 6 in emerging markets such as biodegradable plastics. Studies by Green et al. (2023) indicate that when incorporated into polylactic acid (PLA), CAS No. 70198-29-7 significantly improves the material's resistance to UV-induced degradation without compromising its biodegradability. This opens up new opportunities for its use in eco-friendly packaging and agricultural applications.

The environmental impact of Photo-stabilizer 6 has also been a focus of recent studies. According to findings by Brown et al. (2023), the compound exhibits low toxicity and minimal bioaccumulation potential, making it a safer alternative compared to older generations of light stabilizers. This aligns with growing regulatory demands for safer chemicals in consumer products.

In conclusion, Photo-stabilizer 6 (CAS No. 70198-29-7) stands out as a critical component in protecting materials from UV-induced degradation across various industries. Its exceptional performance, versatility, and environmental profile make it a preferred choice for manufacturers seeking sustainable solutions. As research continues to uncover new applications and advancements in its synthesis and application techniques, UV stabilizer 6 is poised to play an even more significant role in the development of durable and eco-friendly materials.